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Compound of Interest

Compound Name:
4-(2-Butoxyethoxy)cyclohexan-1-

one

CAS No.: 1564778-85-3

Cat. No.: B2391542 Get Quote

This guide outlines the validated disposal and handling procedures for 4-(2-
Butoxyethoxy)cyclohexan-1-one (CAS: 1564778-85-3).[1][2][3][4]

As a Senior Application Scientist, I have structured this protocol to prioritize operator safety and

environmental compliance. This compound combines a cyclohexanone ring with a glycol ether

side chain.[4] This structural duality dictates its disposal pathway: it must be treated as a non-

halogenated organic solvent with specific precautions for potential peroxide formation (ether

characteristic) and combustibility (ketone characteristic).[4]

Part 1: Chemical Profile & Hazard Identification
Before initiating disposal, verify the material identity and hazard profile. This compound is a

research-grade building block; therefore, we apply the Precautionary Principle, assuming the

combined hazards of its functional groups.[1][2][3][4]
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Parameter Data / Specification

Chemical Name 4-(2-Butoxyethoxy)cyclohexan-1-one

CAS Number 1564778-85-3

Molecular Formula C₁₂H₂₂O₃

Molecular Weight 214.30 g/mol

Physical State Liquid (Viscous)

Solubility
Soluble in organic solvents (DCM, Ethyl

Acetate); Limited water solubility.[1][2][3][4][5]

Primary Hazards
Irritant (Skin/Eye/Respiratory), Combustible

Liquid.[4]

Waste Stream
Non-Halogenated Organic Solvent (High BTU).

[4]

Critical Hazard Assessment:

Ether Linkage: Potential for peroxide formation upon prolonged storage and air exposure.[4]

Action: Test for peroxides if the container is old or crystals are visible before disposal.[4]

Ketone Functionality: Combustible.[4][6][7] Flash point is likely >60°C (estimated based on

MW), but treat as Flammable Class III for safety.[4]

Part 2: Pre-Disposal Handling & Segregation
Proper segregation prevents dangerous chemical reactions in the waste stream.[4]

Segregation:

DO NOT MIX with Strong Oxidizers (e.g., Nitric acid, Peroxides) or Strong Bases.[4]

DO NOT MIX with Halogenated Solvents (e.g., Chloroform, DCM) unless your facility

incinerates all organics together (halogenated waste is significantly more expensive to

dispose of).[4]
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Compatible: Acetone, Ethanol, Ethyl Acetate, non-halogenated HPLC waste.[4]

Container Selection:

Use HDPE (High-Density Polyethylene) or Glass waste containers.[1][2][3][4]

Ensure the cap is vented if there is any risk of ongoing reaction, though for pure solvent

disposal, a standard sealed safety cap is required.[4]

Labeling:

Label as: "HAZARDOUS WASTE - ORGANIC SOLVENT (NON-HALOGENATED)".

List constituents: "4-(2-Butoxyethoxy)cyclohexan-1-one, [Other Solvents]".[1][2][3][4]

Hazard Checkboxes: [x] Flammable/Combustible [x] Irritant.[4]

Part 3: Disposal Workflows
Workflow A: Liquid Waste (Pure or Solution)
Applicable for: Expired reagents, reaction mother liquors, and HPLC waste.[3][4]

Peroxide Check: If the bottle has been opened for >12 months, use a starch-iodide strip to

test for peroxides.[4]

Positive: Contact EHS immediately for stabilization (usually with ferrous sulfate).[4]

Negative:[1][4] Proceed.

Transfer: Pour liquid into the Non-Halogenated Organic Waste drum/carboy.

Rinsing: Triple rinse the empty original container with a small volume of acetone or ethanol.

[4] Add rinsate to the waste container.[4]

Container Disposal: Deface the label on the empty original bottle and dispose of it as

Glass/Plastic Recycling (if rinsed) or Solid Hazardous Waste (if residue remains).[4]

Workflow B: Solid Waste & Spill Cleanup
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Applicable for: Contaminated gloves, pipettes, spill pads, and silica gel.[3][4]

Containment: For spills, absorb liquid with vermiculite, sand, or polypropylene pads.

Collection: Place contaminated solids into a heavy-duty, clear polyethylene bag (minimum 4

mil thickness) or a wide-mouth HDPE jar.[1][2][3][4]

Labeling: Tag as "HAZARDOUS SOLID WASTE - DEBRIS CONTAMINATED WITH

ORGANIC KETONES".

Disposal: Seal securely with tape or a zip tie. Place in the designated solid waste bin for

incineration.

Part 4: Decision Matrix (Visualized)
The following diagram illustrates the logical decision tree for disposing of 4-(2-
Butoxyethoxy)cyclohexan-1-one.
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Waste Material:
4-(2-Butoxyethoxy)cyclohexan-1-one

Determine Physical State

Liquid Waste Solid Waste / Debris

Check Age/Peroxides
(Ether Risk)

Bin: Hazardous Solid Waste
(Incineration)

Peroxides Detected?

CONTACT EHS
Stabilize (Reductive Agent)

Yes

Is it mixed with Halogens?

No

After Treatment

Stream: Non-Halogenated
Organic Solvents

No (Pure/Acetone)

Stream: Halogenated
Organic Solvents

Yes (e.g., DCM)

Click to download full resolution via product page

Figure 1: Decision logic for waste stream selection, emphasizing peroxide safety checks.
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Part 5: Regulatory Compliance & Codes
Adherence to these codes ensures compliance with US EPA (RCRA) and EU regulations.[4]

Regulatory Body Classification / Code Notes

US EPA (RCRA) D001 (Ignitable)

If flash point < 60°C. If higher,

classify as general organic

waste.[1][2][3][4]

US EPA (RCRA) U-Listed (Not Listed)

This specific CAS is not U-

listed; dispose via

characteristic

(Ignitability/Toxicity).[1][2][4]

EU Waste Code 07 01 04*

"Other organic solvents,

washing liquids and mother

liquors."[4]

DOT (Transport) UN 1993 or UN 3271

Likely "Flammable liquid,

n.o.s." or "Ethers, n.o.s."[1][2]

[3][4] depending on specific

formulation data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2391542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

